Cas no 851945-45-4 (3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851945-45-4
• MF: C₁₈H₁₃N₃O₂S
• MW: 335.379722356796
• CID: 5958787
• PubChem ID: 4073811
• Update Time: 2025-06-07

3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 3-methyl-N-1-naphthalenyl-5-oxo-
• SR-01000907447
• 3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 851945-45-4
• SR-01000907447-1
• AKOS024589930
• 3-methyl-N-naphthalen-1-yl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• F0636-0315

• Inchi： 1S/C18H13N3O2S/c1-11-10-24-18-19-9-14(17(23)21(11)18)16(22)20-15-8-4-6-12-5-2-3-7-13(12)15/h2-10H,1H3,(H,20,22)
• InChI Key： JQLDRLSYMINOSN-UHFFFAOYSA-N
• SMILES： C12SC=C(C)N1C(=O)C(C(NC1=C3C(C=CC=C3)=CC=C1)=O)=CN=2

Computed Properties

• Exact Mass: 335.07284784g/mol
• Monoisotopic Mass: 335.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 10.18±0.40(Predicted)

Additional information on 3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

3-Methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 851945-45-4): A Comprehensive Overview

3-Methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 851945-45-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazolo[3,2-a]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide is characterized by a central thiazolo[3,2-a]pyrimidine core, a naphthalene moiety, and a methyl group. The presence of these functional groups contributes to its high chemical stability and solubility in various solvents. The naphthalene ring enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites within cells.

Recent studies have highlighted the potential of 3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide as an antiviral agent. In vitro experiments have shown that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral replication by interfering with key viral enzymes such as RNA-dependent RNA polymerase (RdRp). This makes it a promising candidate for the development of new antiviral drugs.

In addition to its antiviral properties, 3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide has also shown significant anticancer activity. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential broad-spectrum anticancer agent.

The anti-inflammatory effects of 3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide have also been investigated. In vitro and in vivo studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential therapeutic option for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-methyl-N-(naphthalen-1-yl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide has been studied in animal models. It has been found to have good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, the compound has shown low toxicity in preclinical toxicity studies, further supporting its potential as a safe and effective therapeutic agent.

To further explore the therapeutic potential of 3-methyl-N-(naphthalen-1-y l)-5-o xo - 5 H - 1 , 3 - th i az o l o [ 3 , 2 - a ] py r im id i ne - 6 - c ar b ox am i de , ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are expected to provide valuable insights into the compound's pharmacological properties and its potential as a treatment for various diseases.

In conclusion, 3-methyl-N-(naphthalen - 1 - yl) - 5 - oxo - 5 H - 1 , 3 - th i az o l o [ 3 , 2 - a ] py r im id i ne - 6 - c ar b ox am i de (CAS No. 851945 - 45 - 4) represents a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antiviral therapy, oncology, and inflammation management.